molecular formula C8H15NO3 B1597293 Ethyl 6-amino-6-oxohexanoate CAS No. 1190-69-8

Ethyl 6-amino-6-oxohexanoate

Cat. No. B1597293
CAS RN: 1190-69-8
M. Wt: 173.21 g/mol
InChI Key: VUDYJOYXJZTFPG-UHFFFAOYSA-N
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Description

Ethyl 6-amino-6-oxohexanoate, also known as Ethyl 5-carbamoylpentanoate, is an organic compound with the molecular formula C8H15NO3 . It has an average mass of 173.210 Da and a monoisotopic mass of 173.105194 Da .


Molecular Structure Analysis

The molecular structure of Ethyl 6-amino-6-oxohexanoate consists of 8 carbon atoms, 15 hydrogen atoms, and 3 oxygen atoms . The structure is approximately planar .


Physical And Chemical Properties Analysis

Ethyl 6-amino-6-oxohexanoate has a molecular weight of 173.212 g/mol . Other physical and chemical properties such as melting point, boiling point, density, and refractive index are not specified in the search results .

Scientific Research Applications

1. Enzymatic Synthesis of Nylon Precursors

  • Summary of the Application : Ethyl 6-amino-6-oxohexanoate is used in the enzymatic synthesis of nylon precursors, specifically 6-Aminocaproic acid and adipic acid. These are key value-added chemical precursors in the pharmaceutical, solvent, and polyamide industry, including nylon-6, and nylon-6, 6 .
  • Methods of Application or Experimental Procedures : An in vitro enzymatic method was employed to convert the two precursors. 4-Aminobutyrate aminotransferase was utilized to mediate the reactions between 6-aminocaproic acid and the intermediate 6-oxohexanoic acid with the aid of pyridoxal 5’-phosphate and amine donor/acceptor. 6-Oxohexanoate dehydrogenase was utilized for the reaction from 6-oxohexanoic acid to adipic acid with NADP+ .
  • Results or Outcomes : The optimum condition resulted in 78% yield for the reaction from 6-oxohexanoic acid to 6-aminocaproic acid. The yield for the one-pot, two-step enzymatic cascade from 6-aminocaproic acid via 6-oxohexanoate intermediate to adipic acid was 88%, which was higher than the yield for each individual step in the cascade, with 31% and 32%, for the first and second step, respectively .

2. Production of 6-oxohexanoic Acid

  • Summary of the Application : Ethyl 6-amino-6-oxohexanoate is used in an enzymatic method for the production of 6-oxohexanoic acid from 6-aminohexanoic acid .
  • Methods of Application or Experimental Procedures : The method involves using an ω-amino group-oxidizing enzyme (ω-AOX) from Phialemonium sp. AIU 274. 6-Oxohexanoic acid was produced from 6-aminohexanoic acid with 100% yield by incubation with 0.3 U of the ω-AOX and 20 U of catalase at 30 °C for 30 h in 0.1 M potassium phosphate buffer (pH 7.0) .
  • Results or Outcomes : The method resulted in the production of 6-oxohexanoic acid from 6-aminohexanoic acid with 100% yield .

3. Organic Synthesis Intermediate

  • Summary of the Application : Ethyl 6-amino-6-oxohexanoate can be used as an intermediate in organic synthesis for the production of biologically active compounds .
  • Methods of Application or Experimental Procedures : The preparation of Ethyl 6-amino-6-oxohexanoate generally involves the following steps :
    • Under appropriate conditions, an oxidation reaction is carried out to convert 6-amino hexanoic acid ethyl ester to Ethyl 6-amino-6-oxohexanoate .
  • Results or Outcomes : The method results in the production of Ethyl 6-amino-6-oxohexanoate, which can then be used as an intermediate in the synthesis of various biologically active compounds .

4. Intermediate in Organic Synthesis

  • Summary of the Application : Ethyl 6-amino-6-oxohexanoate can be used as an intermediate in organic synthesis for the production of biologically active compounds .
  • Methods of Application or Experimental Procedures : The preparation of Ethyl 6-amino-6-oxohexanoate generally involves the following steps :
    • Under appropriate conditions, an oxidation reaction is carried out to convert 6-amino hexanoic acid ethyl ester to Ethyl 6-amino-6-oxohexanoate .
  • Results or Outcomes : The method results in the production of Ethyl 6-amino-6-oxohexanoate, which can then be used as an intermediate in the synthesis of various biologically active compounds .

Future Directions

Ethyl 6-amino-6-oxohexanoate is an important organic intermediate used for synthetic Thioctic Acid . Thioctic Acid is widely used in the treatment and prevention of multiple diseases such as heart disease, diabetes, and degenerative brain disorder . Therefore, the future directions of Ethyl 6-amino-6-oxohexanoate could be in the development of new synthetic methods and its application in the synthesis of therapeutically important compounds.

properties

IUPAC Name

ethyl 6-amino-6-oxohexanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H15NO3/c1-2-12-8(11)6-4-3-5-7(9)10/h2-6H2,1H3,(H2,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VUDYJOYXJZTFPG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)CCCCC(=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H15NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50296214
Record name Ethyl 6-amino-6-oxohexanoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50296214
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

173.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 6-amino-6-oxohexanoate

CAS RN

1190-69-8
Record name 1190-69-8
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=108319
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name Ethyl 6-amino-6-oxohexanoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50296214
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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